Cas no 2386-57-4 (Sodium methanesulfonate)

• Product Name: Sodium methanesulfonate
• CAS No: 2386-57-4
• MF: CH₃NaO₃S
• MW: 118.087490320206
• MDL: MFCD00064389
• CID: 84275
• PubChem ID: 329747895
• Update Time: 2025-10-28

Sodium methanesulfonate Chemical and Physical Properties

Names and Identifiers

• Sodium methanesulfonate
• Methanesulfonic acid sodium salt
• Sodium methanesulfonicacid
• Methanesulfonic acid.Na-salt
• Methylsulfonic acid sodium salt
• sodium mesylate
• sodium methanesulfinate
• Sodium methanesulphonate
• sodium methansulfonate
• Sodium methyl sulfonate
• Methanesulfonic acid, sodium salt
• Methanesulfonic acid, sodium salt (1:1)
• Sodium methanesulfonate, 99%
• sodium methylsulfonate
• sodium,methanesulfonate
• CH3NaO3S
• MethanesulfonicAcidSodiumSalt
• KSC911E7L
• Sodium methanesulfonate, 98%
• methane
• AS-12546
• NS00083316
• sodium;methanesulfonate
• NSC-240394
• E70319
• KKVTYAVXTDIPAP-UHFFFAOYSA-M
• Sodium methanesulfonate, puriss., 98%
• methane sulfonic acid sodium salt
• CS-0084592
• EINECS 219-203-2
• DTXSID80883838
• A839755
• 2386-57-4
• FT-0628290
• UNII-SQ2B3ZEZ3D
• Q-201720
• NSC 240394
• Mettler-Toledo Calibration substance ME 30130610, Sodium methanesulfonate, traceable to primary standards (LGC)
• MFCD00064389
• SCHEMBL34839
• S0518
• SODIUMMETHANESULFONATE
• CHEMBL3949263
• AKOS015904116
• SY003606
• SQ2B3ZEZ3D
• HY-W034344
• DTXCID701023323
• DB-110071

• MDL： MFCD00064389
• Inchi： 1S/CH4O3S.Na/c1-5(2,3)4;/h1H3,(H,2,3,4);/q;+1/p-1
• InChI Key： KKVTYAVXTDIPAP-UHFFFAOYSA-M
• SMILES： S(C)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 117.97000
• Monoisotopic Mass: 95.988115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 96.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 65.6

Experimental Properties

• Color/Form: Lumpy powder
• Density: 1,481g/cm
• Melting Point: 17-19C
• Boiling Point: 167℃/760mmHg
• Flash Point: °C
• Refractive Index: 1,429-1,431
• Water Partition Coefficient: Soluble in water, alcohol, ether, hexane, benzene, methylcyclopentane, toluene, o-chlorotoluene and ethyl disulfide.
• PSA: 65.58000
• LogP: 0.24220
• Solubility: Not determined
• Sensitiveness: Hygroscopic

Sodium methanesulfonate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：3
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds